Cas no 1671-18-7 (2-chloro-4-methanesulfonyl-1-methylbenzene)

• Product Name: 2-chloro-4-methanesulfonyl-1-methylbenzene
• CAS No: 1671-18-7
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• MDL: MFCD03840817
• CID: 117941
• PubChem ID: 11052752
• Update Time: 2025-04-18

2-chloro-4-methanesulfonyl-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-methyl-4-(methylsulfonyl)benzene
• 2-CHLORO-1-METHYL-(4-METHYLSULFONYL) BENZENE
• 2-chloro-1-methyl-4-methylsulfonylbenzene
• Benzene,2-chloro-1-methyl-4-(methylsulfonyl)-
• 2-chloro-4-methanesulfonyltoluene
• 2-Chloro-4-methylsulfonyl benzene
• 2-chloro-4-methylsulphonyltoluene
• 3-Chloro-4-methylphenyl methyl sulphone
• 4-methylsulfonyl-1-methyl-2-chlorobenzene
• methyl 3-chloro-4-methylphenyl sulfone
• 3-Chloro-4-methylphenyl methyl sulfone
• 2-Chlor-4-(methylsulfonyl)toluol
• 2-Chloro-4-(methylsulfonyl)toluene
• 2-Chloro-1-Methyl-4-(Metylsulfonyl)-benzene
• 2-chloro-4-methanesulfonyl-1-methylbenzene
• J-010339
• AC-12551
• BENZENE, 2-CHLORO-1-METHYL-4-(METHYLSULFONYL)-
• BS-21686
• DTXSID50453441
• EC 465-910-6
• SCHEMBL863161
• CS-0053930
• A856794
• AKOS015909406
• 1671-18-7
• 2-Chloro-1-methyl-(4-methylsulfonyl)benzene
• MFCD03840817
• 2-Chloro-1-methyl-4-(methylsulfonyl)-benzene
• 2-Chloro-4-(methanesulfonyl)-1-methylbenzene
• PB26102
• YHIYSPGAOWANSA-UHFFFAOYSA-N

• MDL： MFCD03840817
• Inchi： 1S/C8H9ClO2S/c1-6-3-4-7(5-8(6)9)12(2,10)11/h3-5H,1-2H3
• InChI Key： YHIYSPGAOWANSA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 204.00100
• Monoisotopic Mass: 204.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 351°C at 760 mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.535
• PSA: 42.52000
• LogP: 3.13270

2-chloro-4-methanesulfonyl-1-methylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD72588)